Cas no 1855907-43-5 (4-(chloromethyl)-5-fluoro-1,3-dimethyl-1H-pyrazole)

• Product Name: 4-(chloromethyl)-5-fluoro-1,3-dimethyl-1H-pyrazole
• CAS No: 1855907-43-5
• MF: C₆H₈ClFN₂
• MW: 162.592523574829
• CID: 5152831
• PubChem ID: 122165656
• Update Time: 2025-10-28

4-(chloromethyl)-5-fluoro-1,3-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-5-fluoro-1,3-dimethyl-1H-pyrazole
• 1H-Pyrazole, 4-(chloromethyl)-5-fluoro-1,3-dimethyl-

• Inchi： 1S/C6H8ClFN2/c1-4-5(3-7)6(8)10(2)9-4/h3H2,1-2H3
• InChI Key： HWBXVBIZQBBCRP-UHFFFAOYSA-N
• SMILES： N1(C)C(F)=C(CCl)C(C)=N1

Additional information on 4-(chloromethyl)-5-fluoro-1,3-dimethyl-1H-pyrazole

Recent Advances in the Study of 4-(Chloromethyl)-5-fluoro-1,3-dimethyl-1H-pyrazole (CAS: 1855907-43-5)

The compound 4-(chloromethyl)-5-fluoro-1,3-dimethyl-1H-pyrazole (CAS: 1855907-43-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyrazole backbone, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, making it a subject of intense scientific inquiry.

One of the key areas of research involves the optimization of synthetic routes for 4-(chloromethyl)-5-fluoro-1,3-dimethyl-1H-pyrazole. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a novel catalytic system. The researchers highlighted the compound's stability under physiological conditions, which is crucial for its potential use in drug development. The study also explored the compound's reactivity, particularly the chloromethyl group, which serves as a versatile handle for further functionalization.

In terms of biological activity, preliminary in vitro studies have revealed that 4-(chloromethyl)-5-fluoro-1,3-dimethyl-1H-pyrazole exhibits moderate inhibitory effects on certain kinase enzymes implicated in cancer progression. A recent preprint on bioRxiv (2024) reported that derivatives of this compound showed selective inhibition of EGFR (epidermal growth factor receptor) mutants, suggesting its potential as a lead compound for targeted cancer therapies. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic properties.

Another promising avenue of research involves the use of 4-(chloromethyl)-5-fluoro-1,3-dimethyl-1H-pyrazole as a building block for the development of novel antimicrobial agents. A collaborative study between academic and industrial researchers (European Journal of Medicinal Chemistry, 2023) synthesized a series of analogs and evaluated their activity against drug-resistant bacterial strains. The results indicated that certain derivatives exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA), with minimal cytotoxicity to human cells.

Despite these encouraging findings, challenges remain in the development of 4-(chloromethyl)-5-fluoro-1,3-dimethyl-1H-pyrazole-based therapeutics. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Recent computational modeling efforts (Journal of Chemical Information and Modeling, 2024) have provided insights into the compound's binding modes with various biological targets, offering a roadmap for future optimization.

In conclusion, 4-(chloromethyl)-5-fluoro-1,3-dimethyl-1H-pyrazole (CAS: 1855907-43-5) represents a versatile scaffold with significant potential in drug discovery. Ongoing research efforts are focused on expanding its therapeutic applications, improving its pharmacological profile, and exploring novel synthetic methodologies. As the field progresses, this compound may emerge as a valuable tool in the development of next-generation therapeutics for cancer, infectious diseases, and other medical conditions.